Cas no 361457-96-7 (tert-Butyl 5-phenyl-1H-indole-1-carboxylate)

tert-Butyl 5-phenyl-1H-indole-1-carboxylate structure
361457-96-7 structure
Product Name:tert-Butyl 5-phenyl-1H-indole-1-carboxylate
CAS No:361457-96-7
MF:C19H19NO2
MW:293.359665155411
MDL:MFCD13183434
CID:1040561
PubChem ID:20622389
Update Time:2025-04-20

tert-Butyl 5-phenyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-phenyl-1H-indole-1-carboxylate
    • tert-butyl 5-phenylindole-1-carboxylate
    • 1-Boc-5-phenyl-1H-indole
    • AK103944
    • ANW-64329
    • CTK8C0203
    • KB-11511
    • SureCN2458509
    • F18189
    • 5-Phenyl-1H-indole-1-carboxylic Acid tert-butyl Ester
    • CS-0451686
    • GDZDNRURPYTDTH-UHFFFAOYSA-N
    • DTXSID80609136
    • 5-Phenyl-1H-indole-1 -carboxylic acid tert-butyl ester
    • 1H-Indole-1-carboxylic acid, 5-phenyl-, 1,1-dimethylethyl ester
    • SCHEMBL2458509
    • 361457-96-7
    • DB-363367
    • tert-Butyl5-phenyl-1H-indole-1-carboxylate
    • A874422
    • MDL: MFCD13183434
    • Inchi: 1S/C19H19NO2/c1-19(2,3)22-18(21)20-12-11-16-13-15(9-10-17(16)20)14-7-5-4-6-8-14/h4-13H,1-3H3
    • InChI Key: GDZDNRURPYTDTH-UHFFFAOYSA-N
    • SMILES: O(C(N1C=CC2C=C(C3C=CC=CC=3)C=CC1=2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 293.14167
  • Monoisotopic Mass: 293.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • PSA: 31.23

tert-Butyl 5-phenyl-1H-indole-1-carboxylate Pricemore >>

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